Cas no 2763777-28-0 (4-ethynyl-3-(propan-2-yl)-1H-pyrazole)

4-Ethynyl-3-(propan-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with an ethynyl group at the 4-position and an isopropyl group at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing more complex molecules. The ethynyl group enables click chemistry and cross-coupling reactions, while the isopropyl substituent enhances steric and electronic modulation. Its stability and reactivity make it suitable for developing bioactive compounds, catalysts, and functional materials. The compound is typically handled under inert conditions due to its alkyne functionality, ensuring optimal performance in controlled synthetic environments.

4-ethynyl-3-(propan-2-yl)-1H-pyrazole structure

2763777-28-0 structure

Product Name:4-ethynyl-3-(propan-2-yl)-1H-pyrazole

CAS No:2763777-28-0

MF:C₈H₁₀N₂

MW:134.178401470184

CID:5653656

PubChem ID:165984127

Update Time:2025-06-28

4-ethynyl-3-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-ethynyl-3-(propan-2-yl)-1H-pyrazole
- 2763777-28-0
- EN300-28269010
- Inchi： 1S/C8H10N2/c1-4-7-5-9-10-8(7)6(2)3/h1,5-6H,2-3H3,(H,9,10)
- InChI Key： CBPVUNKVHCCBBV-UHFFFAOYSA-N
- SMILES： N1C(=C(C#C)C=N1)C(C)C

Computed Properties

Exact Mass: 134.084398327g/mol
Monoisotopic Mass: 134.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 28.7Å²

4-ethynyl-3-(propan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28269010-1g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95%	1g	$1086.0	2023-09-09
Enamine	EN300-28269010-5g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95%	5g	$3147.0	2023-09-09
Enamine	EN300-28269010-10g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95%	10g	$4667.0	2023-09-09
Enamine	EN300-28269010-0.05g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95.0%	0.05g	$252.0	2025-03-19
Enamine	EN300-28269010-0.1g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95.0%	0.1g	$376.0	2025-03-19
Enamine	EN300-28269010-0.25g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95.0%	0.25g	$538.0	2025-03-19
Enamine	EN300-28269010-0.5g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95.0%	0.5g	$847.0	2025-03-19
Enamine	EN300-28269010-1.0g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95.0%	1.0g	$1086.0	2025-03-19
Enamine	EN300-28269010-2.5g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95.0%	2.5g	$2127.0	2025-03-19
Enamine	EN300-28269010-5.0g	4-ethynyl-3-(propan-2-yl)-1H-pyrazole	2763777-28-0	95.0%	5.0g	$3147.0	2025-03-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-ethynyl-3-(propan-2-yl)-1H-pyrazole

4-Ethynyl-3-(Propan-2-yl)-1H-Pyrazole: A Promising Compound in Pharmaceutical Research

4-Ethynyl-3-(Propan-2-yl)-1H-Pyrazole, with the chemical identifier CAS No. 2763777-28-0, represents a novel class of 1H-pyrazole derivatives that has garnered significant attention in recent years. This compound, characterized by its unique molecular structure, has demonstrated potential applications in various biomedical fields, including drug discovery and therapeutic development. The combination of ethynyl and propan-2-yl functional groups within its molecular framework contributes to its distinct pharmacological properties, making it a subject of extensive research.

Recent studies have highlighted the importance of 1H-pyrazole scaffolds in the development of bioactive molecules. The propan-2-yl substituent, also known as isopropyl, plays a critical role in modulating the physicochemical properties of the compound, such